Cas no 751476-91-2 (2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine)

2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine is a specialized organic compound featuring a trifluoroethoxy-substituted phenoxy ethanamine structure. Its key advantages include high chemical stability due to the trifluoroethoxy group, which enhances resistance to metabolic degradation. The compound’s unique structure makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate for synthesizing bioactive molecules. The presence of both ether and amine functional groups allows for versatile reactivity, facilitating further derivatization. Its fluorine content may contribute to improved lipophilicity and membrane permeability, making it useful in drug discovery. The compound is typically handled under controlled conditions due to its reactive amine moiety, ensuring optimal performance in synthetic applications.

2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine structure

751476-91-2 structure

Product Name:2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine

CAS No:751476-91-2

MF:C₁₀H₁₂F₃NO₂

MW:235.202993392944

CID:1024322

PubChem ID:22594065

Update Time:2025-10-28

2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine Chemical and Physical Properties

Names and Identifiers

- 2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethanamine
- 2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethamine
- 2-[2-(2,2,2-trifluoroethoxy)phenoxy]Ethanamine
- SL-2
- AK101228
- ANW-60380
- CTK8B8446
- I01-9864
- KB-220350
- SureCN3341627
- EN300-6738894
- FT-0759962
- 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethan-1-amine
- JPPUDOMDSLXWNA-UHFFFAOYSA-N
- 751476-91-2
- AKOS015891550
- 2-[2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine
- A1-01059
- SCHEMBL3341627
- DTXSID20626701
- SB80989
- 2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine
- Inchi： 1S/C10H12F3NO2/c11-10(12,13)7-16-9-4-2-1-3-8(9)15-6-5-14/h1-4H,5-7,14H2
- InChI Key： JPPUDOMDSLXWNA-UHFFFAOYSA-N
- SMILES： FC(COC1C=CC=CC=1OCCN)(F)F

Computed Properties

Exact Mass: 235.08201311g/mol
Monoisotopic Mass: 235.08201311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 44.5Å²

Experimental Properties

Density: 1.234
Melting Point: 58-60℃
Boiling Point: 264℃
Flash Point: 114℃

2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM280335-1g	2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethanamine	751476-91-2	95%	1g	$729	2021-08-18
TRC	T935105-10mg	2-[2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine	751476-91-2		10mg	$155.00	2023-05-17
TRC	T935105-50mg	2-[2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine	751476-91-2		50mg	$620.00	2023-05-17
TRC	T935105-100mg	2-[2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine	751476-91-2		100mg	$ 1200.00	2023-09-05
Chemenu	CM280335-1g	2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethanamine	751476-91-2	95%	1g	$729	2023-03-05
Alichem	A019146243-1g	2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethanamine	751476-91-2	95%	1g	$615.44	2023-09-01
Enamine	EN300-6738894-0.05g	2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethan-1-amine	751476-91-2	95.0%	0.05g	$419.0	2025-03-13
Enamine	EN300-6738894-0.1g	2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethan-1-amine	751476-91-2	95.0%	0.1g	$439.0	2025-03-13
Enamine	EN300-6738894-0.25g	2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethan-1-amine	751476-91-2	95.0%	0.25g	$459.0	2025-03-13
Enamine	EN300-6738894-0.5g	2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethan-1-amine	751476-91-2	95.0%	0.5g	$479.0	2025-03-13